Cas no 1824630-55-8 (4-Bromo-2-(trifluoromethoxy)phenylacetylene)
4-Bromo-2-(trifluoromethoxy)phenylacetylene Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-2-(trifluoromethoxy)phenylacetylene
- 4-BROMO-1-ETHYNYL-2-(TRIFLUOROMETHOXY)BENZENE
- 1824630-55-8
- E81549
- EN300-8832059
- CS-0131495
- MFCD22570386
- A1-20865
-
- MDL: MFCD22570386
- Inchi: 1S/C9H4BrF3O/c1-2-6-3-4-7(10)5-8(6)14-9(11,12)13/h1,3-5H
- InChI Key: CXEQOKLPHZGESS-UHFFFAOYSA-N
- SMILES: BrC1C=CC(C#C)=C(C=1)OC(F)(F)F
Computed Properties
- Exact Mass: 263.93976 g/mol
- Monoisotopic Mass: 263.93976 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 9.2
- Molecular Weight: 265.03
4-Bromo-2-(trifluoromethoxy)phenylacetylene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC502072-250mg |
4-Bromo-2-(trifluoromethoxy)phenylacetylene |
1824630-55-8 | 250mg |
£28.00 | 2025-02-21 | ||
| Apollo Scientific | PC502072-1g |
4-Bromo-2-(trifluoromethoxy)phenylacetylene |
1824630-55-8 | 1g |
£82.00 | 2025-02-21 | ||
| eNovation Chemicals LLC | Y1254801-1g |
4-Bromo-2-(trifluoromethoxy)phenylacetylene |
1824630-55-8 | 98% | 1g |
$125 | 2024-06-05 | |
| Enamine | EN300-8832059-0.05g |
4-bromo-1-ethynyl-2-(trifluoromethoxy)benzene |
1824630-55-8 | 95% | 0.05g |
$19.0 | 2024-05-21 | |
| Enamine | EN300-8832059-0.1g |
4-bromo-1-ethynyl-2-(trifluoromethoxy)benzene |
1824630-55-8 | 95% | 0.1g |
$26.0 | 2024-05-21 | |
| Enamine | EN300-8832059-0.25g |
4-bromo-1-ethynyl-2-(trifluoromethoxy)benzene |
1824630-55-8 | 95% | 0.25g |
$38.0 | 2024-05-21 | |
| Enamine | EN300-8832059-0.5g |
4-bromo-1-ethynyl-2-(trifluoromethoxy)benzene |
1824630-55-8 | 95% | 0.5g |
$60.0 | 2024-05-21 | |
| Enamine | EN300-8832059-1g |
4-bromo-1-ethynyl-2-(trifluoromethoxy)benzene |
1824630-55-8 | 95% | 1g |
$77.0 | 2023-09-01 | |
| Enamine | EN300-8832059-2.5g |
4-bromo-1-ethynyl-2-(trifluoromethoxy)benzene |
1824630-55-8 | 95% | 2.5g |
$154.0 | 2024-05-21 | |
| Enamine | EN300-8832059-5g |
4-bromo-1-ethynyl-2-(trifluoromethoxy)benzene |
1824630-55-8 | 95% | 5g |
$264.0 | 2023-09-01 |
4-Bromo-2-(trifluoromethoxy)phenylacetylene Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on 4-Bromo-2-(trifluoromethoxy)phenylacetylene
Introduction to 4-Bromo-2-(trifluoromethoxy)phenylacetylene (CAS No. 1824630-55-8)
4-Bromo-2-(trifluoromethoxy)phenylacetylene, with the CAS number 1824630-55-8, is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique combination of a bromo substituent, a trifluoromethoxy group, and an acetylene moiety, which collectively endow it with a range of interesting chemical properties and potential applications.
The molecular structure of 4-Bromo-2-(trifluoromethoxy)phenylacetylene consists of a phenyl ring substituted with a bromine atom at the 4-position and a trifluoromethoxy group at the 2-position. The acetylene group is attached to the phenyl ring, providing the molecule with a high degree of reactivity and versatility in synthetic transformations. This combination of functional groups makes it an attractive starting material for the synthesis of more complex molecules, particularly those with biological activity.
In recent years, 4-Bromo-2-(trifluoromethoxy)phenylacetylene has been extensively studied for its potential applications in medicinal chemistry. The presence of the trifluoromethoxy group is known to enhance the lipophilicity and metabolic stability of molecules, which are crucial properties for drug candidates. Additionally, the bromo substituent can be readily replaced in cross-coupling reactions, making this compound a valuable intermediate in the synthesis of diverse pharmacophores.
One notable application of 4-Bromo-2-(trifluoromethoxy)phenylacetylene is in the development of novel anticancer agents. Research has shown that compounds containing trifluoromethoxy groups can exhibit potent antiproliferative activity against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 4-Bromo-2-(trifluoromethoxy)phenylacetylene demonstrated significant cytotoxicity against breast cancer cells, suggesting their potential as lead compounds for further drug development.
Beyond its medicinal applications, 4-Bromo-2-(trifluoromethoxy)phenylacetylene has also found use in materials science. The acetylene moiety can participate in polymerization reactions to form conjugated polymers with unique electronic properties. These polymers have been explored for their potential applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The presence of the trifluoromethoxy group can influence the electronic structure and charge transport properties of these materials, making them suitable for various technological applications.
The synthesis of 4-Bromo-2-(trifluoromethoxy)phenylacetyyne typically involves several steps. One common approach is to start with 2-trifluoromethoxybenzaldehyde, which undergoes a Sonogashira coupling reaction with 1-bromo-3-butyne to form the desired product. This method provides good yields and is scalable for industrial production. Alternative synthetic routes have also been reported, including those involving palladium-catalyzed cross-coupling reactions and transition-metal-free methods.
The physical and chemical properties of 4-Bromo-2-(trifluoromethoxy)phenylacetylene have been well-characterized. It is a colorless solid at room temperature and exhibits good solubility in common organic solvents such as dichloromethane and dimethylformamide (DMF). Its melting point is around 75°C, and it has a molecular weight of 267.03 g/mol. The compound is stable under standard laboratory conditions but should be stored away from strong oxidizing agents and sources of ignition.
In conclusion, 4-Bromo-2-(trifluoromethoxy)phenylacetylene (CAS No. 1824630-55-8) is a multifunctional compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique combination of functional groups makes it an attractive starting material for the synthesis of complex molecules with potential biological activity and technological significance. Ongoing research continues to explore new avenues for its use, highlighting its importance in modern scientific endeavors.
1824630-55-8 (4-Bromo-2-(trifluoromethoxy)phenylacetylene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)